Cas no 1976597-19-9 (5-(difluoromethyl)-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1976597-19-9
• MF: C₁₀H₁₅F₂N₃O₂
• MW: 247.241809129715
• CID: 6587072
• PubChem ID: 102644431
• Update Time: 2025-10-29

5-(difluoromethyl)-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592912
• 1976597-19-9

• Inchi： 1S/C10H15F2N3O2/c1-2-3-4-5-6-15-8(9(11)12)7(10(16)17)13-14-15/h9H,2-6H2,1H3,(H,16,17)
• InChI Key： HHMRNRUDACQGGT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=NN1CCCCCC)F

Computed Properties

• Exact Mass: 247.11323305g/mol
• Monoisotopic Mass: 247.11323305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68Ų

Additional information on 5-(difluoromethyl)-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid

Research Brief on 5-(Difluoromethyl)-1-hexyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS: 1976597-19-9)

5-(Difluoromethyl)-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1976597-19-9) is a novel triazole-based compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, including a difluoromethyl group and a hexyl side chain, which contribute to its potential biological activity and pharmacokinetic properties. Recent studies have explored its applications as a key intermediate in the synthesis of bioactive molecules and its potential role in drug discovery.

The synthesis of 5-(difluoromethyl)-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid typically involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, followed by functional group modifications. The difluoromethyl group is of particular interest due to its ability to modulate the electronic and steric properties of the molecule, potentially enhancing its binding affinity to biological targets. Recent research has focused on optimizing the synthetic route to improve yield and purity, as well as exploring its reactivity in further derivatization.

In medicinal chemistry, this compound has been investigated for its potential as a scaffold for the development of enzyme inhibitors, particularly those targeting infectious diseases and cancer. Preliminary studies suggest that the triazole core, combined with the difluoromethyl moiety, may interact with key amino acid residues in enzyme active sites, leading to potent inhibition. For example, recent in vitro assays have demonstrated its activity against bacterial enzymes involved in cell wall biosynthesis, highlighting its potential as an antibacterial agent.

Furthermore, the hexyl side chain of 5-(difluoromethyl)-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid has been shown to influence the compound's lipophilicity, which is a critical factor in drug absorption and distribution. Computational modeling studies have predicted favorable drug-like properties, including moderate solubility and permeability, making it a promising candidate for further optimization. Researchers are also exploring its potential as a prodrug, with the carboxylic acid group serving as a site for esterification or amidation to improve bioavailability.

Recent advancements in the field have also highlighted the compound's utility in chemical biology. For instance, it has been used as a building block in the synthesis of fluorescent probes for imaging applications. The triazole ring's stability and the difluoromethyl group's unique spectroscopic properties make it suitable for developing tools to study biological processes at the molecular level. These applications underscore the versatility of 5-(difluoromethyl)-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid beyond traditional drug discovery.

In conclusion, 5-(difluoromethyl)-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1976597-19-9) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Ongoing research aims to further elucidate its biological activities, optimize its synthetic pathways, and explore its potential in drug development. As the field advances, this compound is expected to play a significant role in the discovery of new therapeutic agents and chemical tools.